Cas no 1806962-67-3 (6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid)

• Product Name: 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid
• CAS No: 1806962-67-3
• MF: C₈H₆F₂N₂O₅
• MW: 248.140449047089
• CID: 4707777
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid
• 2-(Difluoromethyl)-6-methoxy-3-nitropyridine-5-carboxylic acid

• Inchi： 1S/C8H6F2N2O5/c1-17-7-3(8(13)14)2-4(12(15)16)5(11-7)6(9)10/h2,6H,1H3,(H,13,14)
• InChI Key： ONDHJIKBEOQQIW-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C(=O)O)=C(N=1)OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid

Comprehensive Analysis of 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid (CAS No. 1806962-67-3): Properties, Applications, and Industry Insights

6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid (CAS No. 1806962-67-3) is a specialized nitronicotinic acid derivative gaining traction in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a nitro substitution, which contribute to its reactivity and potential applications. As the demand for fluorinated compounds surges in drug discovery, this molecule has attracted attention for its role in modulating bioavailability and metabolic stability.

The structural uniqueness of 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid lies in its heterocyclic framework, combining a pyridine core with methoxy and nitro functional groups. Researchers highlight its utility as a building block for synthesizing advanced intermediates, particularly in developing crop protection agents and small-molecule inhibitors. Recent studies explore its potential in enzyme targeting, leveraging the electron-withdrawing properties of the nitro group to enhance binding affinity.

In the context of green chemistry, this compound aligns with trends toward sustainable fluorination techniques. Industry forums frequently discuss its synthesis optimization to reduce hazardous byproducts, addressing environmental concerns. Analytical methods like HPLC and LC-MS are critical for purity assessment, ensuring compliance with Good Manufacturing Practices (GMP) standards for pharmaceutical-grade materials.

Emerging applications include its use in proteolysis-targeting chimeras (PROTACs), where its nitronicotinic acid moiety facilitates linker design. Patent analyses reveal growing interest from agrochemical giants incorporating this compound into next-generation herbicides, capitalizing on its selective herbicidal activity. Stability studies under varying pH conditions further validate its suitability for formulation development.

From a commercial perspective, CAS 1806962-67-3 is cataloged by major chemical suppliers as a high-purity reference standard. Pricing trends reflect its niche status, with procurement strategies emphasizing batch-to-batch consistency. Regulatory databases classify it as non-hazardous under standard handling conditions, though personal protective equipment (PPE) is recommended during lab-scale operations.

Future research directions may explore its structure-activity relationships (SAR) in anti-inflammatory drug candidates, given the prevalence of nitroaromatics in COX-2 inhibition. Collaborative projects between academia and industry aim to unlock its potential in precision agriculture, particularly for resistance management in genetically modified crops. As analytical techniques like cryo-EM advance, molecular docking studies could further elucidate its binding mechanisms.

For researchers sourcing 6-(Difluoromethyl)-2-methoxy-5-nitronicotinic acid, verification via NMR spectroscopy (particularly ¹⁹F-NMR) is advised to confirm the difluoromethyl integrity. Storage recommendations typically specify ambient temperature in amber glass vials to prevent photodegradation of the nitro group. The compound’s logP and aqueous solubility data are increasingly relevant for ADMET predictions in early-stage drug development.